Cas no 951883-91-3 ((5-Chloro-2-(methylamino)phenyl)methanol)

• Product Name: (5-Chloro-2-(methylamino)phenyl)methanol
• CAS No: 951883-91-3
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD09800851
• CID: 857675
• PubChem ID: 21307300
• Update Time: 2025-10-25

(5-Chloro-2-(methylamino)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• N-METHYL 4-CHLORO-2-HYDROXYMETHYLANILINE
• (5-Chloro-2-(methylamino)phenyl)methanol
• [5-chloro-2-(methylamino)phenyl]methanol
• 5-CHLORO-2-(METHYLAMINO)BENZYL ALCOHOL
• SCHEMBL9227747
• BS-24845
• DTXSID60612188
• A859183
• MFCD09800851
• BNB88391
• 951883-91-3
• SB84027
• AKOS006345790
• DB-361425
• N-methyl-4-chloro-2-hydroxymethylaniline

• MDL： MFCD09800851
• Inchi： 1S/C8H10ClNO/c1-10-8-3-2-7(9)4-6(8)5-11/h2-4,10-11H,5H2,1H3
• InChI Key： PGGLZXOZUUVRJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CO)NC

Computed Properties

• Exact Mass: 171.04500
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 1.94700

Additional information on (5-Chloro-2-(methylamino)phenyl)methanol

Comprehensive Analysis of (5-Chloro-2-(methylamino)phenyl)methanol (CAS No. 951883-91-3)

The compound (5-Chloro-2-(methylamino)phenyl)methanol (CAS No. 951883-91-3) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a chloro-substituted phenyl ring and a methylamino group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science. This article delves into its properties, synthesis, and relevance in modern scientific advancements.

One of the most searched questions about (5-Chloro-2-(methylamino)phenyl)methanol revolves around its synthesis methods. The compound is typically synthesized through a multi-step process involving the reduction of corresponding aldehydes or ketones. Recent studies highlight its role in the development of novel biologically active molecules, particularly in the field of central nervous system (CNS) therapeutics. This aligns with the growing interest in neurodegenerative diseases and mental health, which are hot topics in both academic and public domains.

The physicochemical properties of 951883-91-3 are another area of interest. The compound exhibits moderate solubility in polar organic solvents, which is crucial for its application in laboratory settings. Its molecular weight and logP value are often queried in databases, reflecting its importance in pharmacokinetic studies. These properties are essential for researchers working on drug delivery systems and formulation development, topics that are highly relevant in the pharmaceutical industry today.

In addition to its pharmaceutical applications, (5-Chloro-2-(methylamino)phenyl)methanol is also explored in material science. Its aromatic and functional groups make it a candidate for designing advanced polymers and coatings. This versatility addresses the increasing demand for sustainable materials and green chemistry, which are trending topics in environmental science and engineering. Users often search for "eco-friendly chemical intermediates," and this compound fits well into that narrative.

Safety and handling of 951883-91-3 are frequently discussed in professional forums. While not classified as hazardous, proper storage conditions—such as keeping it in a cool, dry place—are emphasized. This aligns with the broader industry focus on laboratory safety protocols and risk management, which are critical in ensuring compliance with global standards like REACH and GMP.

The future prospects of (5-Chloro-2-(methylamino)phenyl)methanol are promising, particularly in the context of personalized medicine and high-throughput screening. As AI and machine learning revolutionize drug discovery, compounds like this are gaining attention for their potential in virtual screening libraries. This ties into the current buzz around AI-driven research, a topic that dominates scientific and technological discussions.

In summary, (5-Chloro-2-(methylamino)phenyl)methanol (CAS No. 951883-91-3) is a multifaceted compound with wide-ranging applications. Its relevance to drug development, material innovation, and sustainable chemistry ensures its continued importance in scientific research. By addressing common queries and aligning with trending topics, this article aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.